Cas no 1694380-59-0 (5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine)

• Product Name: 5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine
• CAS No: 1694380-59-0
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 5705212
• PubChem ID: 136709949
• Update Time: 2025-10-29

5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1117858
• 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine
• 1694380-59-0
• Pyrazolo[1,5-a]pyrimidin-3-amine, 4,5,6,7-tetrahydro-5-methyl-
• 5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine

• Inchi： 1S/C7H12N4/c1-5-2-3-11-7(10-5)6(8)4-9-11/h4-5,10H,2-3,8H2,1H3
• InChI Key： BDVVEIAOCHPZNT-UHFFFAOYSA-N
• SMILES： N12C(=C(C=N1)N)NC(C)CC2

Computed Properties

• Exact Mass: 152.106196400g/mol
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.9Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 345.5±30.0 °C(Predicted)
• pka: 5.99±0.40(Predicted)

Additional information on 5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine

Comprehensive Overview of 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine (CAS No. 1694380-59-0)

5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine (CAS No. 1694380-59-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The pyrazolo[1,5-a]pyrimidine core is a privileged scaffold in medicinal chemistry, often associated with bioactive molecules targeting various enzymes and receptors. This compound, specifically, is a 3-amine derivative, which enhances its potential for hydrogen bonding and interaction with biological targets.

In recent years, the demand for novel heterocyclic compounds like 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine has surged, driven by the need for innovative drug candidates. Researchers are particularly interested in its potential applications in kinase inhibition, a hot topic in oncology and inflammatory disease research. Kinases are critical regulators of cellular processes, and their dysregulation is linked to numerous diseases, making them prime targets for therapeutic intervention.

The compound's CAS No. 1694380-59-0 is frequently searched in scientific databases, reflecting its relevance in current research. Its pyrazolo[1,5-a]pyrimidine backbone is structurally similar to purines, which are fundamental to DNA and RNA synthesis. This similarity suggests potential applications in nucleic acid mimicry or as a building block for bioactive molecules. Additionally, the methyl group at the 5-position may influence the compound's metabolic stability and bioavailability, key factors in drug development.

From a synthetic chemistry perspective, 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine offers versatility. Its amine functionality allows for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This is particularly valuable in high-throughput screening campaigns, where diverse chemical space exploration is essential for identifying lead compounds.

Environmental and green chemistry considerations are also shaping the discourse around such compounds. Researchers are increasingly focused on sustainable synthesis routes for heterocyclic amines, minimizing waste and hazardous reagents. The pyrazolo[1,5-a]pyrimidine scaffold, including 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine, is no exception, with recent studies exploring catalytic methods and solvent-free conditions for its preparation.

Another trending topic is the role of machine learning in predicting the properties of compounds like CAS No. 1694380-59-0. AI-driven tools are being used to model its physicochemical properties, solubility, and binding affinities, accelerating the drug discovery process. This intersection of computational chemistry and experimental validation is revolutionizing how researchers approach small molecule design.

In summary, 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine (CAS No. 1694380-59-0) is a compound of significant interest due to its structural versatility, potential bioactivity, and relevance to contemporary research themes like kinase inhibition and sustainable synthesis. Its applications span pharmaceuticals, agrochemicals, and materials science, making it a valuable subject for ongoing investigation.